Cas no 1805305-64-9 (4-(Difluoromethyl)-2,6-dihydroxypyridine)

4-(Difluoromethyl)-2,6-dihydroxypyridine is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of hydroxyl groups at the 2- and 6-positions allows for further functionalization, enabling the synthesis of diverse heterocyclic compounds. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Its structural features contribute to improved binding affinity and selectivity in target interactions. The compound is typically handled under controlled conditions due to its reactivity.

4-(Difluoromethyl)-2,6-dihydroxypyridine structure

1805305-64-9 structure

Product Name:4-(Difluoromethyl)-2,6-dihydroxypyridine

CAS No:1805305-64-9

MF:C₆H₅F₂NO₂

MW:161.106208562851

CID:4919026

Update Time:2025-05-23

4-(Difluoromethyl)-2,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2,6-dihydroxypyridine
- Inchi： 1S/C6H5F2NO2/c7-6(8)3-1-4(10)9-5(11)2-3/h1-2,6H,(H2,9,10,11)
- InChI Key： OSWHVEHBTXKWJY-UHFFFAOYSA-N
- SMILES： FC(C1=CC(NC(=C1)O)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 245
XLogP3: 0.2
Topological Polar Surface Area: 49.3

4-(Difluoromethyl)-2,6-dihydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003316-250mg	4-(Difluoromethyl)-2,6-dihydroxypyridine	1805305-64-9	97%	250mg	$727.60	2022-04-01
Alichem	A024003316-500mg	4-(Difluoromethyl)-2,6-dihydroxypyridine	1805305-64-9	97%	500mg	$1,068.20	2022-04-01
Alichem	A024003316-1g	4-(Difluoromethyl)-2,6-dihydroxypyridine	1805305-64-9	97%	1g	$1,780.80	2022-04-01

4-(Difluoromethyl)-2,6-dihydroxypyridine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 4-(Difluoromethyl)-2,6-dihydroxypyridine

4-(Difluoromethyl)-2,6-dihydroxypyridine (CAS No: 1805305-64-9)

4-(Difluoromethyl)-2,6-dihydroxypyridine is a compound of significant interest in the field of organic chemistry and materials science. With the CAS registry number 1805305-64-9, this compound has been extensively studied for its unique properties and potential applications in various industries. The molecule consists of a pyridine ring with two hydroxyl groups at positions 2 and 6, and a difluoromethyl group at position 4. This combination of functional groups imparts the compound with distinctive chemical reactivity and physical properties.

The synthesis of 4-(Difluoromethyl)-2,6-dihydroxypyridine involves a series of well-controlled chemical reactions, including nucleophilic substitution and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. The use of environmentally friendly solvents and catalysts has also been explored to minimize the ecological footprint of its production.

One of the most promising applications of 4-(Difluoromethyl)-2,6-dihydroxypyridine lies in its role as a precursor for advanced materials. For instance, it has been utilized in the synthesis of novel polymers and hybrid materials with tailored electronic properties. These materials exhibit enhanced conductivity and stability, making them suitable for use in electronic devices such as sensors, organic light-emitting diodes (OLEDs), and flexible electronics.

In addition to its role in materials science, 4-(Difluoromethyl)-2,6-dihydroxypyridine has also garnered attention in the pharmaceutical industry. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in drug delivery systems. Recent studies have demonstrated that this compound can enhance the bioavailability and targeting efficiency of certain therapeutic agents, paving the way for innovative treatments in oncology and infectious diseases.

The physical properties of 4-(Difluoromethyl)-2,6-dihydroxypyridine are equally noteworthy. It exhibits a high melting point due to strong hydrogen bonding interactions between the hydroxyl groups and adjacent atoms. This characteristic makes it suitable for use in high-temperature applications, such as thermal stabilizers and flame retardants. Furthermore, its solubility profile in various solvents has been optimized through structural modifications, enhancing its versatility in different chemical processes.

From an environmental standpoint, researchers have been exploring the biodegradability and toxicity profiles of 4-(Difluoromethyl)-2,6-dihydroxypyridine to ensure its safe use in industrial settings. Preliminary studies indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 4-(Difluoromethyl)-2,6-dihydroxypyridine (CAS No: 1805305-64-9) is a multifaceted compound with a wide range of potential applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool for scientists and engineers seeking to develop innovative solutions to modern challenges.